Cas no 1429496-72-9 (N-Fmoc-3-ethyl-L-phenylalanine)

• Product Name: N-Fmoc-3-ethyl-L-phenylalanine
• CAS No: 1429496-72-9
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 6847370
• PubChem ID: 145710841
• Update Time: 2025-06-09

N-Fmoc-3-ethyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-ethylphenyl)propanoicacid
• (2S)-3-(3-ethylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• 1429496-72-9
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-ethylphenyl)propanoic acid
• (2S)-3-(3-ethylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• F81103
• N-Fmoc-3-ethyl-L-phenylalanine

• Inchi： 1S/C26H25NO4/c1-2-17-8-7-9-18(14-17)15-24(25(28)29)27-26(30)31-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： ZHVUZQGSPAPSKT-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=C(CC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828Da
• Monoisotopic Mass: 415.17835828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on N-Fmoc-3-ethyl-L-phenylalanine

Recent Advances in the Application of N-Fmoc-3-ethyl-L-phenylalanine (CAS: 1429496-72-9) in Chemical Biology and Pharmaceutical Research

N-Fmoc-3-ethyl-L-phenylalanine (CAS: 1429496-72-9) is a specialized amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its Fmoc-protected amine and ethyl-substituted phenylalanine side chain, serves as a critical building block in peptide synthesis and drug development. Recent studies have highlighted its utility in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. The unique structural features of N-Fmoc-3-ethyl-L-phenylalanine enable its incorporation into peptide sequences, enhancing their stability and bioavailability.

One of the most notable applications of N-Fmoc-3-ethyl-L-phenylalanine is in the synthesis of peptide-based inhibitors for proteolytic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of inhibitors targeting the SARS-CoV-2 main protease. The ethyl substitution on the phenylalanine side chain was found to improve binding affinity and selectivity, making it a promising candidate for antiviral therapeutics. Additionally, the Fmoc protection group facilitates solid-phase peptide synthesis (SPPS), allowing for efficient and scalable production of complex peptide architectures.

Beyond its role in antiviral research, N-Fmoc-3-ethyl-L-phenylalanine has also been explored in the context of cancer therapy. Recent work published in Bioorganic & Medicinal Chemistry Letters revealed its incorporation into peptide-drug conjugates (PDCs) designed to target tumor-specific receptors. The ethyl group's hydrophobic nature enhances the conjugate's membrane permeability, thereby improving intracellular delivery of cytotoxic payloads. This approach has shown promising results in preclinical models, particularly for cancers with high expression of peptide-specific receptors, such as glioblastoma and pancreatic adenocarcinoma.

The synthesis and characterization of N-Fmoc-3-ethyl-L-phenylalanine have also seen advancements in recent years. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The use of green solvents and catalytic methods has made the production process more sustainable, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. These improvements are critical for scaling up production to meet the demands of clinical and commercial applications.

In conclusion, N-Fmoc-3-ethyl-L-phenylalanine (CAS: 1429496-72-9) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from antiviral and anticancer therapeutics to sustainable synthesis methodologies. As research continues to uncover new uses for this compound, its role in advancing drug discovery and development is expected to expand further. Future studies may explore its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, where peptide-based therapies are gaining traction.